Cas no 1427514-87-1 ((S)-Tetrahydrospirocyclopropane-1,1'-oxazolo3,4-Apyrazin-3'(5'H)-one Hydrochloride)

• Product Name: (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo3,4-Apyrazin-3'(5'H)-one Hydrochloride
• CAS No: 1427514-87-1
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• MDL: MFCD23703254
• CID: 4599141
• PubChem ID: 71743046
• Update Time: 2025-07-02

(S)-Tetrahydrospirocyclopropane-1,1'-oxazolo3,4-Apyrazin-3'(5'H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-TETRAHYDROSPIRO[CYCLOPROPANE-1,1-OXAZOLO[3,4-A]PYRAZIN]-3(5H)-ONE HCL
• (S)-Tetrahydrospiro[cyclopropane-1,1'-oxazolo[3,4-a]pyrazin]-3'(5'H)-one hydrochloride
• (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo3,4-Apyrazin-3'(5'H)-one Hydrochloride
• AKOS027323121
• (8aS)-spiro[6,7,8,8a-tetrahydro-5H-[1,3]oxazolo[3,4-a]pyrazine-1,1'-cyclopropane]-3-one;hydrochloride
• AS-41474
• (S)-Tetrahydrospiro[cyclopropane-1,1'-oxazolo[3,4-a]pyrazin]-3'(5'H)-onehydrochloride
• MFCD23703254
• 1427514-87-1
• (S)-TETRAHYDROSPIRO[CYCLOPROPANE-1,1'-OXAZOLO[3,4-A]PYRAZIN]-3'(5'H)-ONE HCL

• MDL： MFCD23703254
• Inchi： 1S/C8H12N2O2.ClH/c11-7-10-4-3-9-5-6(10)8(12-7)1-2-8;/h6,9H,1-5H2;1H/t6-;/m0./s1
• InChI Key： JAAJYQCDTYFTFA-RGMNGODLSA-N
• SMILES： C1N2C(=O)OC3(CC3)[C@@H]2CNC1.Cl

Computed Properties

• Exact Mass: 204.0665554g/mol
• Monoisotopic Mass: 204.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo3,4-Apyrazin-3'(5'H)-one Hydrochloride

Exploring the Potential of (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo[3,4-A]pyrazin-3'(5'H)-one Hydrochloride (CAS No. 1427514-87-1) in Modern Therapeutics

In the rapidly evolving field of pharmaceutical chemistry, (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo[3,4-A]pyrazin-3'(5'H)-one Hydrochloride (CAS No. 1427514-87-1) has emerged as a compound of significant interest. This structurally unique molecule combines a spirocyclopropane moiety with an oxazolopyrazine scaffold, offering a promising platform for drug discovery. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory conditions, areas that align with current healthcare priorities worldwide.

The compound's chiral (S)-configuration is a critical feature that enhances its biological selectivity, making it a valuable candidate for precision medicine approaches. Recent studies suggest that its spirocyclic architecture may contribute to improved blood-brain barrier penetration, a property highly sought after in central nervous system (CNS) drug development. This characteristic positions it as a potential lead compound for addressing challenging neurodegenerative diseases, a topic generating substantial interest in both academic circles and patient communities.

From a synthetic chemistry perspective, the incorporation of both cyclopropane and oxazolo[3,4-A]pyrazine rings presents interesting challenges and opportunities. The spiro junction in the molecule's core creates a three-dimensional structure that may offer enhanced target binding affinity compared to flat aromatic systems. This structural complexity aligns with current trends in fragment-based drug design, where researchers seek to build molecules with optimal pharmacokinetic properties.

The hydrochloride salt form of this compound, as indicated by its full chemical name, improves aqueous solubility without compromising its chemical stability. This feature is particularly valuable for formulation development, addressing one of the most common hurdles in bringing new chemical entities to clinical trials. Pharmaceutical scientists are exploring its potential in various drug delivery systems, including controlled-release formulations that could maximize therapeutic efficacy while minimizing side effects.

In the context of personalized medicine, the enantiomeric purity of this (S)-configured compound takes on added significance. As the pharmaceutical industry moves toward more targeted therapies, compounds with well-defined stereochemistry like this one are becoming increasingly important. The ability to selectively interact with biological receptors while avoiding off-target effects makes it a compelling subject for structure-activity relationship (SAR) studies.

Current research trends indicate growing interest in small molecule modulators of protein-protein interactions, and this compound's unique architecture suggests potential in this area. Its oxazolo[3,4-A]pyrazine component resembles privileged structures found in many kinase inhibitors, while the spirocyclopropane moiety may confer novel binding properties. Such characteristics make it a valuable tool for chemical biology investigations and target validation studies.

The development of (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo[3,4-A]pyrazin-3'(5'H)-one Hydrochloride reflects several key trends in modern drug discovery: the pursuit of three-dimensional molecular architectures, the importance of chirality in drug design, and the need for compounds that can address challenging biological targets. As research progresses, this compound may offer insights into overcoming current limitations in treating complex diseases, particularly those involving protein misfolding and cellular signaling pathways.

From a medicinal chemistry standpoint, the compound's balanced lipophilicity and polar surface area suggest favorable drug-like properties. These characteristics, combined with its structural novelty, make it an attractive starting point for lead optimization programs. Researchers are particularly interested in how modifications to its core structure might affect target engagement and metabolic stability, two critical factors in successful drug development.

As the scientific community continues to explore the potential of spirocyclic compounds in drug discovery, (S)-Tetrahydrospirocyclopropane-1,1'-oxazolo[3,4-A]pyrazin-3'(5'H)-one Hydrochloride stands out as a particularly interesting case study. Its development trajectory may provide valuable lessons for addressing some of the most pressing challenges in contemporary pharmacology, from improving drug selectivity to overcoming therapeutic resistance mechanisms observed in many disease states.